Cas no 1261565-11-0 (2-Chloro-3-hydroxy-4-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Chloro-3-hydroxy-4-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261565-11-0
• MF: C₁₂H₇ClF₃NO
• MW: 273.638292551041
• CID: 4920545
• Update Time: 2025-06-08

2-Chloro-3-hydroxy-4-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-hydroxy-4-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7ClF3NO/c13-11-10(18)9(4-5-17-11)7-2-1-3-8(6-7)12(14,15)16/h1-6,18H
• InChI Key： UJMBLJAKEWPRLP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)C1=CC=CC(C(F)(F)F)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 4
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-3-hydroxy-4-(3-(trifluoromethyl)phenyl)pyridine

Introduction to 2-Chloro-3-hydroxy-4-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261565-11-0)

2-Chloro-3-hydroxy-4-(3-(trifluoromethyl)phenyl)pyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the pyridine class, incorporating chloro, hydroxyl, and trifluoromethyl substituents, which contribute to its diverse reactivity and potential applications. With a CAS number of 1261565-11-0, this compound has garnered attention in recent years due to its role as a key intermediate in the synthesis of various biologically active molecules.

The structural framework of 2-Chloro-3-hydroxy-4-(3-(trifluoromethyl)phenyl)pyridine consists of a pyridine ring substituted at the 2-position with a chlorine atom, at the 3-position with a hydroxyl group, and at the 4-position with a phenyl ring that is further modified by a trifluoromethyl group. This arrangement imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery and development. The presence of both electron-withdrawing (chloro and trifluoromethyl) and electron-donating (hydroxyl) groups enhances its potential as a precursor in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed increasing interest in pyridine derivatives due to their broad spectrum of biological activities. 2-Chloro-3-hydroxy-4-(3-(trifluoromethyl)phenyl)pyridine has been explored as a building block for synthesizing novel compounds with therapeutic potential. Its incorporation into drug molecules has shown promise in various pharmacological assays, including anti-inflammatory, antimicrobial, and anticancer applications. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

Recent studies have highlighted the compound's role in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The chloro and hydroxyl substituents on the pyridine ring facilitate nucleophilic substitution reactions, allowing for further functionalization and diversification of the molecular structure. This reactivity has been exploited to create libraries of compounds for high-throughput screening (HTS), enabling researchers to identify lead candidates with desired pharmacological profiles.

The synthesis of 2-Chloro-3-hydroxy-4-(3-(trifluoromethyl)phenyl)pyridine involves multi-step organic transformations, often starting from commercially available precursors such as 3-hydroxypyridine and 3-trifluoromethylbenzaldehyde. The introduction of the chloro group typically requires halogenation techniques under controlled conditions to ensure regioselectivity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve yields.

From a computational chemistry perspective, 2-Chloro-3-hydroxy-4-(3-(trifluoromethyl)phenyl)pyridine has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the substituents influence binding affinity and selectivity. For instance, the trifluoromethyl group has been shown to increase binding entropy, thereby enhancing the overall interaction between the compound and its receptor. Such findings are instrumental in guiding medicinal chemists toward optimizing lead structures.

The compound's stability under various conditions has also been evaluated as part of its characterization. Spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) have been utilized to confirm its molecular structure and purity. Additionally, thermal analysis techniques like differential scanning calorimetry (DSC) have provided information on its thermal stability, which is critical for formulation development.

In conclusion,2-Chloro-3-hydroxy-4-(3-(trifluoromethyl)phenyl)pyridine represents a promising intermediate in pharmaceutical research due to its structural versatility and functional attributes. Its role in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is expected to remain a valuable asset in the arsenal of medicinal chemists.